Cas no 88499-89-2 (Quinoline, 2,5,6-trimethyl-)

• Product Name: Quinoline, 2,5,6-trimethyl-
• CAS No: 88499-89-2
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 630494
• PubChem ID: 13148800
• Update Time: 2025-04-19

Quinoline, 2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2,5,6-trimethyl-
• 2,5,6-trimethylquinoline
• SCHEMBL862762
• DTXSID30522104
• 88499-89-2

• Inchi： 1S/C12H13N/c1-8-4-7-12-11(10(8)3)6-5-9(2)13-12/h4-7H,1-3H3
• InChI Key： VUPNXMINIDWSRP-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=1C=CC(C)=C2C

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives